N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)cyclobutanecarboxamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]cyclobutanecarboxamide
• InChI: InChI=1S/C16H19NOS/c1-11(17-16(18)12-5-4-6-12)9-13-10-19-15-8-3-2-7-14(13)15/h2-3,7-8,10-12H,4-6,9H2,1H3,(H,17,18)
• InChI Key: JNIPUYDPQRGKSG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)C3CCC3
• Molecular Formula: C16H19NOS
• Molecular Weight: 273.4 g/mol

Description

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. The specific molecular structure of “N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)cyclobutanecarboxamide” would require more detailed analysis, which is not provided in the available literature.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)cyclobutanecarboxamide” are not provided in the available literature.

Scientific Research Applications

Anti-Inflammatory Properties

• Thiophene derivatives, including those with the benzothiophene core, exhibit anti-inflammatory activity. .

Antioxidant Activity

• The benzothiophene moiety has been associated with antioxidant properties. Novel derivatives, such as 3-(1H-indole-2-yl)-2-(thiophen-2-yl)benzo[b]thiophene, have demonstrated high antioxidant capacities. .

Anti-Cancer Potential

• Some benzothiophene derivatives exhibit anti-cancer activity. Researchers have explored their effects on cancer cell lines, including breast, lung, and colon cancer. .

Estrogen Receptor Modulation

• Benzothiophene-based molecules have been investigated as estrogen receptor modulators. .

Kinase Inhibition

• Certain benzothiophene derivatives act as kinase inhibitors. .

Drug Discovery and Combinatorial Chemistry

• Thiophene-containing compounds, including benzothiophenes, serve as building blocks for combinatorial libraries. .

Mechanism of Action

Target of Action

The primary target of N-[1-(1-benzothiophen-3-yl)propan-2-yl]cyclobutanecarboxamide is the 5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep . They have also been implicated in the pathophysiology of several psychiatric disorders such as depression and anxiety .

Mode of Action

The compound interacts with its targets, the 5-HT1A serotonin receptors, by binding to them. The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites . Docking studies have shed light on the relevant electrostatic interactions which could explain the observed affinity for this compound .

Biochemical Pathways

Serotonin is an important neurotransmitter that regulates numerous physiological functions .

Result of Action

The molecular and cellular effects of the compound’s action are likely related to its interaction with the 5-HT1A serotonin receptors. By binding to these receptors, the compound could potentially influence various physiological functions regulated by serotonin, such as thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep . It may also impact psychiatric disorders such as depression and anxiety .

Safety and Hazards

The safety and hazards associated with thiophene derivatives can vary widely depending on their specific structures. The specific safety and hazards associated with “N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)cyclobutanecarboxamide” are not detailed in the available literature.